Cas no 33401-74-0 (Ethyl (3S)-3-hydroxy-3-phenylpropanoate)

• Product Name: Ethyl (3S)-3-hydroxy-3-phenylpropanoate
• CAS No: 33401-74-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD00216721
• CID: 89011
• PubChem ID: 853697
• Update Time: 2025-05-28

Ethyl (3S)-3-hydroxy-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 3-hydroxy-3-phenylpropanoate
• (-)-Ethyl (S)-3-hydroxy-3-phenylpropionate
• (?)-Ethyl (S)-3-hydroxy-3-phenylpropionate
• 3-hydroxy-3-phenylpropionic acid ethyl ester
• ETHYL (S)-3-HYDROXY-3-PHENYLPROPANOATE
• 3S4J5C6Q4Z
• Z1255372825
• BS-27961
• Ethyl (S)-3-phenylhydracrylate
• (S)-Ethyl3-Hydroxy-3-phenylpropanoate
• 3-hydroxy-3-phenyl-propionic acid ethyl ester
• Ethyl 3-phenylhydracrylate, (-)-
• CS-0204588
• (S)-(-)-3-Hydroxy-3-Phenylpropionic Acid Ethyl Ester
• ethyl (3S)-3-hydroxy-3-phenylpropanoate
• UNII-3S4J5C6Q4Z
• (S)-ethyl 3-phenylhydracrylate
• (S)-(-)-Ethyl-3-hydroxy 3-phenylpropionate
• AKOS015901796
• SCHEMBL7056947
• MFCD00216721
• EN300-121105
• Q27257964
• BENZENEPROPANOIC ACID, .BETA.-HYDROXY-, ETHYL ESTER, (.BETA.S)-
• ethyl (S)-3-hydroxy-3-phenylpropionate
• (3S)-3-Hydroxy-3-phenylpropionic acid ethyl ester
• 33401-74-0
• Hydracrylic acid, 3-phenyl-, ethyl ester, (S)-
• Benzenepropanoic acid, beta-hydroxy-, ethyl ester, (betaS)-
• AC-26773
• E84354
• DVIBDQWVFHDBOP-JTQLQIEISA-N
• Ethyl 3-phenylhydracrylate, (S)-
• A5954
• DB-001149
• Ethyl (3S)-3-hydroxy-3-phenylpropanoate

• MDL： MFCD00216721
• Inchi： 1S/C11H14O3/c1-2-14-11(13)8-10(12)9-6-4-3-5-7-9/h3-7,10,12H,2,8H2,1H3/t10-/m0/s1
• InChI Key： DVIBDQWVFHDBOP-JTQLQIEISA-N
• SMILES： O[C@H](C1C=CC=CC=1)CC(=O)OCC

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.119
• Boiling Point: 315.3 °C at 760 mmHg
• Flash Point: 132.6 °C
• Refractive Index: n20/D 1.510
• PSA: 46.53000
• LogP: 1.67320
• Solubility: Not available

Ethyl (3S)-3-hydroxy-3-phenylpropanoate Security Information

• WGK Germany：3
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Ethyl (3S)-3-hydroxy-3-phenylpropanoate

Comprehensive Guide to Ethyl (3S)-3-hydroxy-3-phenylpropanoate (CAS No. 33401-74-0): Properties, Applications, and Industry Insights

Ethyl (3S)-3-hydroxy-3-phenylpropanoate (CAS No. 33401-74-0) is a chiral ester compound widely recognized for its versatile applications in pharmaceuticals, fragrances, and specialty chemicals. With the growing demand for enantiomerically pure compounds in drug development and flavor synthesis, this optically active ester has garnered significant attention from researchers and manufacturers alike. Its unique hydroxy-phenylpropanoate structure makes it a valuable intermediate in asymmetric synthesis.

The compound's stereospecific configuration at the 3-position (3S) is critical for its biological activity and flavor profile. Recent studies highlight its role as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) and chiral building blocks. In the fragrance industry, its fruity-rosy odor characteristics contribute to high-end perfumery formulations. The rise of green chemistry initiatives has further propelled interest in sustainable production methods for this ester, aligning with global trends toward eco-friendly synthesis.

Analytical techniques like HPLC chiral separation and NMR spectroscopy are essential for quality control of Ethyl (3S)-3-hydroxy-3-phenylpropanoate. The compound typically appears as a colorless to pale yellow liquid with a density of ~1.1 g/cm³ and boiling point around 250°C. Its enantiomeric purity (>98% ee) is frequently verified using polarimetry or chiral column chromatography, addressing the pharmaceutical industry's stringent requirements for chiral intermediates.

Market trends show increasing applications in flavor encapsulation technologies and controlled-release formulations. The food industry utilizes its derivative forms as flavor enhancers, particularly in berry and tropical fruit flavor profiles. Meanwhile, cosmetic chemists value its skin-conditioning properties in premium skincare products. Regulatory compliance with IFRA standards and FDA guidelines ensures its safe use across these diverse applications.

Recent patent literature reveals innovative uses in biocatalytic processes and continuous flow chemistry systems. The compound's hydrogen-bonding capacity makes it suitable for designing molecularly imprinted polymers (MIPs) in sensor technologies. Academic interest focuses on its potential in organocatalysis and as a template for supramolecular architectures, reflecting broader scientific movements toward functional materials development.

Storage recommendations for CAS 33401-74-0 emphasize protection from moisture and oxidation, typically under inert gas at 2-8°C. Technical specifications often include parameters like refractive index (n20/D ~1.51) and optical rotation ([α]20D -15° to -25°). Suppliers increasingly provide custom synthesis services with variable batch sizes to accommodate both research-scale and industrial production needs.

The global market for chiral esters like Ethyl (3S)-3-hydroxy-3-phenylpropanoate is projected to grow at 6.8% CAGR through 2030, driven by expanding generic drug production and natural identical flavors demand. Emerging applications in agricultural chemicals and electronic materials present new opportunities. Quality certifications including GMP compliance and ISO standards have become critical differentiators for manufacturers in this competitive space.

Environmental considerations have led to improved waste minimization strategies in production processes. Life cycle assessments compare traditional chemical synthesis with emerging enzymatic routes using immobilized lipases. The compound's biodegradability profile and low ecotoxicity make it attractive for sustainable product development, particularly in green cosmetics and eco-design initiatives gaining traction among conscious consumers.

Analytical method development continues to advance with UHPLC-MS techniques enabling detection at ppb levels for impurity profiling. Stability studies investigate photo-degradation pathways and optimal packaging solutions to preserve the compound's stereochemical integrity. These technical advancements support the compound's expanding role in high-value applications where precise molecular characteristics are paramount.